Cas no 2034492-00-5 (N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxyacetamide)

• Product Name: N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxyacetamide
• CAS No: 2034492-00-5
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 5336209
• Update Time: 2025-06-08

N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)-2-methoxyacetamide
• N-[2-hydroxy-2-(4-thiophen-3-ylphenyl)ethyl]-2-methoxyacetamide
• N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxyacetamide

• Inchi： 1S/C15H17NO3S/c1-19-9-15(18)16-8-14(17)12-4-2-11(3-5-12)13-6-7-20-10-13/h2-7,10,14,17H,8-9H2,1H3,(H,16,18)
• InChI Key： PYBHADJTSHUOPM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=CC=1)C(CNC(COC)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 306
• XLogP3: 1.6
• Topological Polar Surface Area: 86.8

Additional information on N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxyacetamide

N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxyacetamide (CAS No. 2034492-00-5): An Overview

N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxyacetamide (CAS No. 2034492-00-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders. This comprehensive overview aims to provide a detailed insight into the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxyacetamide is composed of a thiophene ring, a phenyl group, and an acetamide moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The thiophene ring, known for its aromaticity and electron-donating characteristics, contributes to the compound's stability and reactivity. The phenyl group enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution. The acetamide moiety, on the other hand, plays a crucial role in modulating the compound's solubility and bioavailability.

Recent studies have highlighted the potential of N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxyacetamide as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been shown to downregulate the expression of cyclooxygenase-2 (COX-2), a key enzyme involved in the synthesis of prostaglandins, which are major mediators of inflammation.

In vivo studies have further corroborated these findings. A study conducted on a murine model of collagen-induced arthritis (CIA) revealed that treatment with N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxyacetamide significantly reduced joint swelling and inflammation. Moreover, histological analysis showed a marked decrease in synovial hyperplasia and infiltration of inflammatory cells, suggesting a potential therapeutic role in autoimmune diseases.

Beyond its anti-inflammatory properties, N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxyacetamide has also shown promise in neuroprotective applications. Research indicates that this compound can effectively mitigate oxidative stress and neuroinflammation in neuronal cells exposed to oxidative insults. In particular, it has been found to upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), thereby protecting neurons from oxidative damage.

A study published in the Journal of Neurochemistry investigated the effects of N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxyacetamide on a mouse model of Parkinson's disease (PD). The results showed that treatment with this compound significantly reduced dopaminergic neuronal loss and improved motor function in PD mice. These findings suggest that N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxyacetamide may have therapeutic potential in neurodegenerative disorders characterized by oxidative stress and inflammation.

The pharmacokinetic profile of N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-2-methoxyacetamide has also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Additionally, it has been shown to have low toxicity and minimal side effects in animal models, further supporting its potential for clinical development.

In conclusion, N-{2-hydroxy-2-4-(thiophen-3-y l)phenylethyl}-2-methoxyacetamide (CAS No. 2034492-00-5) represents a promising candidate for the development of novel therapeutics targeting inflammatory and neurological disorders. Its unique chemical structure and multifaceted biological activities make it an attractive molecule for further investigation and clinical trials. As research continues to advance, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of these complex diseases.